4-Bromo-1-[(3-fluorophenyl)methyl]-1H-indole-2,3-dione

• CAS No.: 920285-15-0
• Molecular Formula: C15H9BrFNO2
• Molecular Weight: 334.14 g/mol
• IUPAC Name: 4-bromo-1-[(3-fluorophenyl)methyl]indole-2,3-dione
• InChI: InChI=1S/C15H9BrFNO2/c16-11-5-2-6-12-13(11)14(19)15(20)18(12)8-9-3-1-4-10(17)7-9/h1-7H,8H2
• InChI Key: BKZRDIWNVDRUFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C3=C(C(=CC=C3)Br)C(=O)C2=O

Description

4-Bromo-1-[(3-fluorophenyl)methyl]-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C15H9BrFNO2 and its molecular weight is 334.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-1H-indole-2,3-dione (6.38 g) was dissolved in 100 mL of DMF and at 0° C., and 60% NaH (1.32 g) was added in portions. The mixture was stirred for 20 minutes before adding 3-fluorobenzyl bromide. The solution was stirred for approximately 30 minutes, quenched with water, and partitioned between water and diethyl ether. The organic layer was dried over sodium sulfate and evaporated to dryness under reduced pressure to yield 9.18 g 4-Bromo-1-(3-fluoro-benzyl)-1H-indole-2,3-dione that was sufficiently pure for use in step 2 below. MS: 385 (M+H)+.